4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16ClN3O2/c1-23-16-7-6-12(9-17(16)24-2)15-10-14(21-18(20)22-15)11-4-3-5-13(19)8-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: LCDGPAVKZYEXDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)Cl)N)OC
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine (PDMP) is a synthetic compound with a wide range of applications in both scientific research and industry. It is a versatile compound that has been studied extensively in recent years due to its unique properties. In

Scientific Research Applications

4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been used in a variety of scientific research applications, including drug discovery, drug delivery, and gene expression studies. It has been used to study the effects of different drugs on the human body, as well as to explore the potential for new drug delivery systems. Additionally, 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been used to study gene expression in cancer cells, allowing researchers to better understand the mechanisms of cancer progression.

Mechanism of Action

The mechanism of action of 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed to interact with specific receptor sites in the body, resulting in the activation of certain biochemical pathways. These pathways can then be used to modulate the activity of certain genes, leading to changes in cellular behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine are still being studied. However, it has been shown to have a variety of effects on the human body. It has been shown to modulate gene expression in cancer cells, as well as to reduce inflammation and oxidative stress. Additionally, 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has been shown to have effects on the central nervous system, including reducing anxiety and improving cognitive performance.

Advantages and Limitations for Lab Experiments

4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine has several advantages for lab experiments. It is relatively easy to synthesize, cost-effective, and has a wide range of applications. Additionally, its effects on gene expression, inflammation, and oxidative stress make it a useful tool for studying the effects of drugs on the human body. However, 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is not without its limitations. It is not yet fully understood, and further research is needed to better understand its mechanism of action and potential side effects.

Future Directions

The potential future directions for 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine research are vast. Further research is needed to better understand its mechanism of action and potential side effects. Additionally, further research is needed to explore its potential for drug delivery systems, as well as its potential for cancer treatment. Additionally, 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine could be used to study the effects of different drugs on the human body, as well as to explore the potential for new drug delivery systems. Finally, 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine could be used to study the effects of various environmental factors on gene expression and cellular behavior.

Synthesis Methods

The synthesis of 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine can be achieved through a reaction between 3-chlorobenzaldehyde and 3,4-dimethoxybenzaldehyde in the presence of an acid catalyst. The reaction produces a mixture of the desired compound and an isomer, which can be separated through chromatography. The synthesis of 4-(3-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine is relatively simple and cost-effective, making it a popular choice for many research applications.